Cas no 6604-51-9 (2,3-PYRIDINEDIAMINE, 6-METHOXY-N2-PHENYL-)

• Product Name: 2,3-PYRIDINEDIAMINE, 6-METHOXY-N2-PHENYL-
• CAS No: 6604-51-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 3243719
• PubChem ID: 5744298
• Update Time: 2025-10-30

2,3-PYRIDINEDIAMINE, 6-METHOXY-N2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 2,3-PYRIDINEDIAMINE, 6-METHOXY-N2-PHENYL-
• 6-METHOXY-N2-PHENYLPYRIDINE-2,3-DIAMINE
• 6604-51-9
• SCHEMBL2267169

• Inchi： 1S/C12H13N3O/c1-16-11-8-7-10(13)12(15-11)14-9-5-3-2-4-6-9/h2-8H,13H2,1H3,(H,14,15)
• InChI Key： ATFIVLKHEYEYDI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=N1)NC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 2,3-PYRIDINEDIAMINE, 6-METHOXY-N2-PHENYL-

Introduction to CAS No. 6604-51-9: 2,3-Pyridinediamine, 6-Methoxy-N2-Phenyl-

CAS No. 6604-51-9, also known as 2,3-pyridinediamine, 6-methoxy-N2-phenyl, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with amino and methoxy substituents. The pyridine ring serves as the central aromatic framework, while the amino groups and methoxy group introduce functional diversity, making this compound versatile for different chemical reactions and applications.

The synthesis of 2,3-pyridinediamine, 6-methoxy-N2-phenyl involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in catalytic chemistry have enabled the use of transition metal catalysts to facilitate key steps in the synthesis pathway. These improvements not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing processes.

One of the most notable applications of this compound is in the field of coordinate chemistry. The presence of amino groups on the pyridine ring allows for strong coordination with metal ions, making it an excellent ligand for constructing metal complexes. These complexes have been extensively studied for their potential in catalysis, sensing, and drug delivery systems. For instance, recent studies have demonstrated that metal complexes derived from 2,3-pyridinediamine derivatives exhibit exceptional catalytic activity in alkene epoxidation and other oxidation reactions.

In addition to its role as a ligand, 2,3-pyridinediamine, 6-methoxy-N2-phenyl has shown promise in the development of functional materials. Its ability to form stable coordination polymers and metal-organic frameworks (MOFs) has attracted significant attention. MOFs constructed using this compound exhibit high surface area and porosity, making them ideal candidates for gas storage and separation applications. Furthermore, these materials demonstrate potential in catalysis and sensing technologies due to their unique structural properties.

The electronic properties of 2,3-pyridinediamine derivatives have also been a focal point of recent research. Computational studies have revealed that the compound's conjugated system and substituent effects significantly influence its electronic behavior. These insights have paved the way for exploring its applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The integration of this compound into such devices could enhance their efficiency and stability under operational conditions.

Another emerging area of interest is the use of 2,3-pyridinediamine derivatives in biochemical applications. The compound's ability to interact with biological molecules has been leveraged in drug design and enzyme inhibition studies. Recent research has highlighted its potential as a lead compound for developing novel therapeutic agents targeting specific protein-protein interactions. This opens up new avenues for drug discovery and personalized medicine.

The environmental impact of synthesizing and utilizing CAS No. 6604-51-9 has also come under scrutiny in recent years. Researchers are actively exploring green chemistry approaches to minimize waste generation and energy consumption during production processes. Biocatalytic methods and solvent-free reaction conditions are being investigated as sustainable alternatives to traditional synthetic routes.

In conclusion, CAS No. 6604-51-9: 2,3-pyridinediamine, 6-methoxy-N2-phenyl is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure enables it to serve as a versatile building block for advanced materials and functional molecules. Ongoing research continues to uncover new potentials for this compound while addressing challenges related to sustainability and environmental impact.